Cas no 1251003-99-2 (tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate)

Technical Introduction: Tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate is a bicyclic pyrrolidine derivative featuring a fused dioxopyrrolidine scaffold with a tert-butyl carboxylate group. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmacologically active molecules. Its rigid, stereodefined structure enhances selectivity in cyclization and functionalization reactions. The tert-butyl ester group offers stability under diverse reaction conditions while allowing deprotection for further derivatization. This makes it valuable for medicinal chemistry applications, including the development of protease inhibitors and other bioactive compounds. Its synthetic utility is further underscored by its compatibility with a range of coupling and cycloaddition methodologies.

tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate structure

1251003-99-2 structure

Product Name:tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate

CAS No:1251003-99-2

MF:C₁₁H₁₆N₂O₄

MW:240.255743026733

MDL:MFCD12198658

CID:2094063

PubChem ID:71306010

Update Time:2025-06-09

tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3aR,6aS)-rel-tert-Butyl 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
- RaceMic cis-4,6-dioxo- hexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester
- tert-butyl (3aS,6aR)-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate
- tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate
- CS-0036562
- AKOS023413739
- tert-Butyl (3aR,6aS)-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate
- AS-33827
- 1251003-99-2
- cis-4,6-Dioxohexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester
- BAC00399
- RACEMIC CIS-4,6-DIOXO-HEXAHYDRO-PYRROLO[3,4-C]PYRROLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
- Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-4,6-dioxo-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
- MFCD12198658
- tert-butyl (3aR,6aS)-4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
- cis-4,6-Dioxo-hexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester
- (3aR,6aS)-rel-tert-Butyl4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
- 2-N-Boc-cis-4,6-Dioxo-hexahydro-pyrrolo[3,4-C]pyrrole
- MDL： MFCD12198658
- Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(16)13-4-6-7(5-13)9(15)12-8(6)14/h6-7H,4-5H2,1-3H3,(H,12,14,15)/t6-,7+
- InChI Key： USCALLITBKYYAE-KNVOCYPGSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H]2C(NC([C@H]2C1)=O)=O)=O

Computed Properties

Exact Mass: 240.11100700g/mol
Monoisotopic Mass: 240.11100700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 75.7Å²

tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109004626-1g	(3aR,6aS)-rel-tert-Butyl 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	1251003-99-2	95%	1g	$602.55	2023-09-03
Chemenu	CM106231-250mg	tert-butyl (3aR,6aS)-4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	1251003-99-2	97%	250mg	$314	2022-06-13
Chemenu	CM106231-1g	tert-butyl (3aR,6aS)-4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	1251003-99-2	97%	1g	$738	2023-03-07
eNovation Chemicals LLC	D495995-500MG	tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate	1251003-99-2	97%	500mg	$325	2024-05-23
eNovation Chemicals LLC	D495995-1G	tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate	1251003-99-2	97%	1g	$485	2024-05-23
eNovation Chemicals LLC	D495995-5G	tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate	1251003-99-2	97%	5g	$1625	2024-05-23
eNovation Chemicals LLC	D495995-10G	tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate	1251003-99-2	97%	10g	$2705	2024-05-23
eNovation Chemicals LLC	D495995-25G	tert-butyl cis-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate	1251003-99-2	97%	25g	$4710	2023-08-31
Chemenu	CM106231-500mg	tert-butyl (3aR,6aS)-4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	1251003-99-2	97%	500mg	$330	2021-08-06
Chemenu	CM106231-1g	tert-butyl (3aR,6aS)-4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	1251003-99-2	97%	1g	$495	2021-08-06